Cas no 10359-84-9 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[2-(4-ethoxyphenyl)diazenyl]-)

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[2-(4-ethoxyphenyl)diazenyl]-
• CAS No: 10359-84-9
• MF: C₃₀H₂₈N₄O₈S₂
• MW: 636.695324897766
• CID: 187447
• PubChem ID: 5473469
• Update Time: 2025-04-19

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[2-(4-ethoxyphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[2-(4-ethoxyphenyl)diazenyl]-
• 4,4'-bis[(4-ethoxyphenyl)azo]stilbene-2,2'-disulphonic acid
• (Stilben-disulfonsaeure-(2.2'))-4.4'-bis-[(azo 4)-phenetol]
• 4,4'-Bis-(4-aethoxy-phenylazo)-stilben-2,2'-disulfonsaeure
• 4,4'-bis-(4-ethoxy-phenylazo)-stilbene-2,2'-disulfonic acid
• 4,4'-Bis(p-ethoxyphenylazo)-2,2'-stilbenedisulfonic acid
• Chrysophenin
• Chrysophenin G
• Chrysophenine
• SCHEMBL24884926
• EINECS 233-779-2
• Direct yellow-12
• 10359-84-9
• Erie Yellow Y
• Benzo Yellow LG
• 6,6'-(Ethene-1,2-diyl)bis(3-((4-ethoxyphenyl)diazenyl)benzenesulfonic acid)
• DIRECT YELLOW 12
• 4,4'-bis[(4-Ethoxyphenyl)azo]stilbene-2,2'-disulfonic acid
• NSC6178
• DY12 dye
• Direct Yellow C
• Chrysophenine GP
• C.I. 24895
• 2870-32-8
• 5-[(E)-(4-ethoxyphenyl)azo]-2-[(E)-2-[4-[(E)-(4-ethoxyphenyl)azo]-2-sulfo-phenyl]vinyl]benzenesulfonic acid
• Aurophenine O
• Chrysophenine J
• 4,4'-Bis((4-ethoxyphenyl)azo)stilbene-2,2'-disulphonic acid
• Chrysophenine Y
• Chrysophenine G
• NSC47745
• NS00086949
• C.I. Direct Yellow 12

• Inchi： 1S/C30H28N4O8S2/c1-3-41-27-15-11-23(12-16-27)31-33-25-9-7-21(29(19-25)43(35,36)37)5-6-22-8-10-26(20-30(22)44(38,39)40)34-32-24-13-17-28(18-14-24)42-4-2/h5-20H,3-4H2,1-2H3,(H,35,36,37)(H,38,39,40)/b6-5+,33-31+,34-32+
• InChI Key： AVERNFJXXRIVQN-NLXQZVPMSA-N
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)/N=N/C1C=CC(=CC=1)OCC)/N=N/C1C=CC(=CC=1)OCC)(=O)(=O)O

Computed Properties

• Exact Mass: 636.13500
• Monoisotopic Mass: 636.134855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193
• XLogP3: 5.9

Experimental Properties

• Density: 1.36
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.633
• PSA: 193.40000
• LogP: 10.14020